4-Iodo-2-methoxypyridine
Cat. No. B1316693
Key on ui cas rn:
98197-72-9
M. Wt: 235.02 g/mol
InChI Key: JWIBTPMTSDSVQR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[CH3:13][OH:14].[CH3:9][O-:10].[F:1][c:2]1[n:3][cH:4][cH:5][c:6]([I:8])[cH:7]1.[Na+:11].[OH2:12]>>[c:2]1([O:10][CH3:9])[n:3][cH:4][cH:5][c:6]([I:8])[cH:7]1
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
CO
|
|
Name
|
|
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Quantity
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Extracted from reaction SMILES
|
|
Type
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reactant
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Smiles
|
C[O-]
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Fc1cc(I)ccn1
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|
Name
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|
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Quantity
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Extracted from reaction SMILES
|
|
Type
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reactant
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Smiles
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[Na+]
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|
Name
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|
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
|
|
Smiles
|
O
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
|
COc1cc(I)ccn1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
